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Compound of Interest

Compound Name: 3-(Pyridazin-4-yl)prop-2-ynoic acid

Cat. No.: B13194365

Get Quote

Executive Summary & Strategic Value
The pyridazine ring (1,2-diazine) has evolved from a niche heterocycle to a "privileged scaffold"

in modern drug discovery. Unlike its isomers pyrazine (1,4) and pyrimidine (1,3), pyridazine

possesses a unique contiguous nitrogen-nitrogen bond that imparts a high dipole moment

(3.95 D), enhanced water solubility, and specific hydrogen-bonding vectors.

This guide provides a technical roadmap for deploying pyridazine derivatives to solve common

medicinal chemistry bottlenecks: solubility issues, metabolic instability, and selectivity profiles.

It includes validated synthetic protocols and a structural analysis of the FDA-approved TYK2

inhibitor, Deucravacitinib, as a primary case study.

Physicochemical Profiling: The "Diazine Effect"
Replacing a phenyl or pyridine ring with pyridazine is a high-impact bioisosteric strategy.[1] The

adjacent nitrogens create a localized region of high electron density, significantly altering the

physicochemical landscape of the molecule.
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Property Benzene Pyridine Pyridazine
MedChem
Implication

Structure C₆H₆ C₅H₅N C₄H₄N₂ (1,2)
Core scaffold

geometry

LogP

(Octanol/Water)
2.13 0.65 -0.72

Drastic solubility

improvement

pKa (Conjugate

Acid)
Neutral 5.23 2.33

Remains neutral

at physiological

pH

Dipole Moment

(D)
0.00 2.22 3.95

Strong dipole-

dipole

interactions

H-Bond

Acceptors
0 1 2

Unique binding

cleft capability

Boiling Point (°C) 80 115 207

Indicates strong

intermolecular

forces

Decision Logic: When to Use Pyridazine
Use the following logic flow to determine if a pyridazine scan is warranted for your lead series.
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Lead Compound Optimization
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Strategy: Increase Polarity

Yes

Strategy: Block CYP Sites

Oxidative Liability

Deploy Pyridazine:
LogP reduction ~1-2 units

Deploy Pyridazine:
Reduce electron density
(Resistant to oxidation)

Click to download full resolution via product page

Figure 1: Strategic decision tree for incorporating pyridazine bioisosteres during Lead

Optimization.

Synthetic Protocols
The following protocols are designed for robustness and scalability in a drug discovery setting.

Protocol A: Scaffold Construction via Suzuki-Miyaura
Coupling
Objective: Rapid generation of 3,6-disubstituted pyridazines from the commercially available

3,6-dichloropyridazine. This is the industry-standard method for SAR exploration.

Reagents:

Substrate: 3,6-Dichloropyridazine (1.0 equiv)

Boronic Acid: Aryl/Heteroaryl boronic acid (1.1 equiv)
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Catalyst: Pd(dppf)Cl₂·DCM (5 mol%)

Base: K₂CO₃ (2.0 M aqueous, 3.0 equiv)

Solvent: 1,4-Dioxane (0.1 M concentration)

Step-by-Step Methodology:

Degassing: Charge a microwave vial with 3,6-dichloropyridazine, boronic acid, and Pd

catalyst. Seal and purge with Argon for 5 minutes.

Solvation: Add degassed 1,4-dioxane and aqueous K₂CO₃ via syringe.

Reaction: Heat to 90°C for 4–12 hours. (Monitor via LCMS; the monochlorinated

intermediate often appears first).

Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.

Purification: Flash chromatography (Hexane/EtOAc).

Note: To achieve asymmetric 3,6-substitution, control stoichiometry (1.0 equiv boronic

acid) and temperature (60°C) to isolate the mono-coupled product, then repeat with a

second boronic acid at higher temperature (100°C).

Protocol B: Late-Stage C-H Functionalization (Minisci
Reaction)
Objective: Direct alkylation of the electron-deficient pyridazine ring at C4/C5 positions. This is

critical for adding "magic methyl" or cyclopropyl groups to modulate potency without de novo

synthesis.

Mechanism: Radical addition to a protonated heteroaromatic base.[2]

Reagents:

Substrate: Substituted Pyridazine (1.0 equiv)

Radical Source: Zinc Sulfinate (Zn(SO₂R)₂) or Carboxylic Acid (2.0 equiv)
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Oxidant: t-BuOOH (TBHP) (3.0 equiv) - if using sulfinates

Solvent: DMSO/H₂O (3:1)

Additive: TFA (1.0 equiv) to ensure protonation of the pyridazine N.

Step-by-Step Methodology:

Setup: Dissolve the pyridazine substrate in DMSO/H₂O.

Activation: Add TFA. The solution pH must be acidic (< 3) to protonate the pyridazine,

activating it toward nucleophilic radical attack.

Radical Generation: Add the Zinc Sulfinate followed by slow addition of TBHP at room

temperature.

Safety: Reaction is exothermic and evolves gas.

Incubation: Stir at 50°C for 2 hours.

Validation: Check LCMS for mass shift (+14 for methyl, +40 for cyclopropyl).

Workup: Neutralize with sat. NaHCO₃, extract with DCM. Note that pyridazines are water-

soluble; multiple extractions or continuous extraction may be required.

Application Case Study: Kinase Inhibition (TYK2)
Drug: Deucravacitinib (Sotyktu) Target: Tyrosine Kinase 2 (TYK2) - JH2 Pseudokinase domain.

The Pyridazine Role: In Deucravacitinib, the central 3-amino-pyridazine-carboxamide moiety

serves a dual function that a phenyl ring could not achieve:

Conformation Lock: The intramolecular hydrogen bond between the amide NH and the

pyridazine N2 nitrogen locks the molecule into a planar conformation required for the deep

binding pocket.

Selectivity: The specific geometry allows the molecule to bind to the allosteric regulatory

domain (JH2) rather than the highly conserved ATP-binding site (JH1), granting exceptional
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selectivity over JAK1/2/3.

Workflow: Designing a Pyridazine Kinase Inhibitor

3,6-Dichloropyridazine Step 1: SNAr or Coupling
(Introduce Hinge Binder) Mono-Cl Intermediate Step 2: Suzuki Coupling

(Introduce Tail/Solubilizer)
Step 3: Minisci C-H Alkylation

(Fine-tune Lipophilicity) Candidate Inhibitor

Click to download full resolution via product page

Figure 2: Modular synthetic workflow for pyridazine-based kinase inhibitor library generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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